Cas no 1153193-10-2 (5-methanesulfonyl-2-methylaniline hydrochloride)

• Product Name: 5-methanesulfonyl-2-methylaniline hydrochloride
• CAS No: 1153193-10-2
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• MDL: MFCD09834088
• CID: 5157017
• Update Time: 2026-03-04

5-methanesulfonyl-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-5-(methylsulfonyl)-, hydrochloride (1:1)
• 5-methanesulfonyl-2-methylaniline hydrochloride

• MDL： MFCD09834088
• Inchi： 1S/C8H11NO2S.ClH/c1-6-3-4-7(5-8(6)9)12(2,10)11;/h3-5H,9H2,1-2H3;1H
• InChI Key： KUIFHZDNICNRQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(N)C=1)(=O)(=O)C.Cl

Additional information on 5-methanesulfonyl-2-methylaniline hydrochloride

Comprehensive Overview of 5-Methanesulfonyl-2-methylaniline Hydrochloride (CAS No. 1153193-10-2)

5-Methanesulfonyl-2-methylaniline hydrochloride (CAS No. 1153193-10-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its methanesulfonyl and methylaniline functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it valuable for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in sulfonamide derivatives and aniline-based compounds has positioned 5-methanesulfonyl-2-methylaniline hydrochloride as a subject of extensive research. Scientists and chemists frequently search for terms like "synthesis of 5-methanesulfonyl-2-methylaniline" or "CAS 1153193-10-2 applications", reflecting its relevance in modern organic chemistry. Recent studies highlight its potential in designing novel therapeutics for inflammatory and metabolic disorders, aligning with the increasing demand for precision medicine.

From a chemical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for laboratory and industrial-scale reactions. Researchers often explore "5-methanesulfonyl-2-methylaniline HCl solubility" or "storage conditions for CAS 1153193-10-2" to optimize experimental protocols. The compound's compatibility with cross-coupling reactions and its role in constructing heterocyclic frameworks further underscore its versatility.

In the context of green chemistry, 5-methanesulfonyl-2-methylaniline hydrochloride has garnered attention due to its potential for sustainable synthesis routes. Queries such as "eco-friendly preparation of sulfonamide intermediates" or "CAS 1153193-10-2 catalytic methods" indicate a shift toward environmentally conscious practices. Innovations in catalytic hydrogenation and solvent-free reactions have been applied to its production, reducing waste and energy consumption.

Quality control and analytical characterization are paramount for 5-methanesulfonyl-2-methylaniline hydrochloride. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Search trends reveal high interest in "analytical methods for CAS 1153193-10-2" and "spectral data of 5-methanesulfonyl-2-methylaniline", emphasizing the need for reliable standardization in research.

As the pharmaceutical industry advances, the demand for tailored intermediates like 5-methanesulfonyl-2-methylaniline hydrochloride continues to rise. Its integration into high-throughput screening and combinatorial chemistry platforms demonstrates its adaptability to cutting-edge technologies. Future directions may include exploring its utility in proteolysis-targeting chimeras (PROTACs) or bioconjugation strategies, areas currently dominating scientific discourse.